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Compound of Interest

Compound Name: 3-Acetamidopiperidine
CAS No.: 5810-55-9
Cat. No.: B1277905
Get Quote
& J

For Researchers, Scientists, and Drug Development Professionals

The piperidine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged
structure” due to its prevalence in a vast array of biologically active compounds and approved
pharmaceuticals.[1][2] Its conformational flexibility and ability to form diverse molecular
interactions make it a versatile and highly sought-after building block in the design of novel
therapeutics.[1][3] This guide focuses on a key derivative, 3-Acetamidopiperidine, providing a
detailed overview of its chemical identity, physicochemical properties, and a representative
synthetic protocol.

Chemical Structure and IUPAC Name

3-Acetamidopiperidine is a derivative of piperidine where an acetamido group is attached to
the third carbon of the piperidine ring.

IUPAC Name: N-(piperidin-3-yl)acetamide[4]
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Chemical Structure:
Synonyms: 3-Acetamidopiperidine, N-(3-piperidinyl)acetamide, 3-Acetylaminopiperidine[4]

Physicochemical Properties

A summary of key quantitative data for 3-Acetamidopiperidine is presented below. These
properties are essential for its application in chemical synthesis and drug design.

Property Value Reference(s)
CAS Number 5810-55-9 [4]

Molecular Formula C7H14N20 [4]

Molecular Weight 142.20 g/mol [4]

Melting Point 75-80 °C

Boiling Point 318.5+31.0 °C (Predicted)

Density 1.02 g/cm3 (Predicted)

InChi Key BCXSCZDWARFWAW- n

UHFFFAOYSA-N

Canonical SMILES CC(=O)NC1CCCNC1

White to Almost white
Appearance
powder/crystal

Storage Temperature Room Temperature

Experimental Protocol: Synthesis of 3-
Acetamidopiperidine

The synthesis of 3-Acetamidopiperidine is typically achieved through the N-acetylation of 3-
aminopiperidine. This reaction involves the nucleophilic attack of the primary amine on an
acetylating agent, such as acetic anhydride or acetyl chloride. A general, representative
protocol is detailed below.
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Objective: To synthesize N-(piperidin-3-yl)acetamide from 3-aminopiperidine.
Materials and Reagents:

e 3-Aminopiperidine dihydrochloride

o Acetic Anhydride

» Triethylamine (TEA) or other suitable base

e Dichloromethane (DCM) or other suitable aprotic solvent

e Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated agueous NaCl solution)

e Anhydrous sodium sulfate (Na2S0Oa4) or magnesium sulfate (MgSOa)
o Standard laboratory glassware and magnetic stirrer

» Rotary evaporator

e Thin-Layer Chromatography (TLC) apparatus

Methodology:

e Reactant Preparation: In a round-bottom flask, dissolve 3-aminopiperidine dihydrochloride (1
equivalent) in dichloromethane.

» Basification: Cool the solution in an ice bath (0 °C). Add triethylamine (a slight excess, ~2.2-
2.5 equivalents) dropwise to neutralize the hydrochloride salt and liberate the free amine. Stir
for 15-20 minutes.

o Acetylation: While maintaining the temperature at O °C, add acetic anhydride (1-1.2
equivalents) dropwise to the reaction mixture.

» Reaction Progression: Allow the reaction to warm to room temperature and stir for 2-4 hours.
Monitor the reaction's completion by Thin-Layer Chromatography (TLC).
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o Work-up:

o Quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution to
neutralize any excess acetic anhydride and acid byproducts.

o Transfer the mixture to a separatory funnel. Separate the organic layer.
o Extract the aqueous layer two more times with dichloromethane.
o Combine all organic layers and wash with brine.

» Drying and Concentration: Dry the combined organic phase over anhydrous sodium sulfate
or magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced
pressure using a rotary evaporator to yield the crude product.

 Purification (if necessary): The crude 3-Acetamidopiperidine can be purified by
recrystallization or column chromatography on silica gel to obtain the final product in high

purity.

Logical Workflow and Visualization

The synthesis of 3-Acetamidopiperidine is a straightforward yet critical process for generating
this valuable building block. The logical workflow involves the preparation of the free amine
from its salt, followed by the core acylation reaction and subsequent purification.
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Caption: Synthetic workflow for 3-Acetamidopiperidine.

Conclusion

3-Acetamidopiperidine is a fundamental building block for drug discovery and development,
stemming from the privileged piperidine core. Its straightforward synthesis and versatile
structure allow for its incorporation into a wide range of complex molecules targeting various
biological pathways. The data and protocols provided in this guide offer a solid foundation for
researchers and scientists working to leverage this compound in their synthetic and medicinal

chemistry endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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